Cas no 1094451-54-3 (4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid)

4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid is a benzoic acid derivative featuring a 1-methylimidazole-2-ylmethoxy substituent at the para position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a synthetic intermediate for biologically active molecules. The imidazole moiety enhances its ability to participate in hydrogen bonding and coordination chemistry, while the carboxylic acid group offers reactivity for further functionalization. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound exhibits moderate stability under standard conditions, facilitating handling and storage in laboratory settings.
4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid structure
1094451-54-3 structure
Product Name:4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid
CAS No:1094451-54-3
MF:C12H12N2O3
MW:232.235282897949
MDL:MFCD11182272
CID:5050687
Update Time:2025-05-19

4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-[(1-methyl-1H-imidazol-2-yl)methoxy]benzoic acid
    • NE60948
    • 4-[(1-methylimidazol-2-yl)methoxy]benzoic acid
    • Z432066920
    • 4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid
    • MDL: MFCD11182272
    • Inchi: 1S/C12H12N2O3/c1-14-7-6-13-11(14)8-17-10-4-2-9(3-5-10)12(15)16/h2-7H,8H2,1H3,(H,15,16)
    • InChI Key: FRSXOQOLPYKWIS-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=O)O)=CC=1)CC1=NC=CN1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 265
  • XLogP3: 1
  • Topological Polar Surface Area: 64.4

4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M324088-10mg
4-[(1-Methyl-1H-imidazol-2-yl)methoxy]benzoic Acid
1094451-54-3
10mg
$ 50.00 2022-06-04
TRC
M324088-50mg
4-[(1-Methyl-1H-imidazol-2-yl)methoxy]benzoic Acid
1094451-54-3
50mg
$ 160.00 2022-06-04
TRC
M324088-100mg
4-[(1-Methyl-1H-imidazol-2-yl)methoxy]benzoic Acid
1094451-54-3
100mg
$ 250.00 2022-06-04
Enamine
EN300-42424-0.05g
4-[(1-methyl-1H-imidazol-2-yl)methoxy]benzoic acid
1094451-54-3 95.0%
0.05g
$162.0 2025-02-20
Enamine
EN300-42424-0.1g
4-[(1-methyl-1H-imidazol-2-yl)methoxy]benzoic acid
1094451-54-3 95.0%
0.1g
$241.0 2025-02-20
Enamine
EN300-42424-0.25g
4-[(1-methyl-1H-imidazol-2-yl)methoxy]benzoic acid
1094451-54-3 95.0%
0.25g
$347.0 2025-02-20
Enamine
EN300-42424-0.5g
4-[(1-methyl-1H-imidazol-2-yl)methoxy]benzoic acid
1094451-54-3 95.0%
0.5g
$546.0 2025-02-20
Enamine
EN300-42424-1.0g
4-[(1-methyl-1H-imidazol-2-yl)methoxy]benzoic acid
1094451-54-3 95.0%
1.0g
$699.0 2025-02-20
Enamine
EN300-42424-2.5g
4-[(1-methyl-1H-imidazol-2-yl)methoxy]benzoic acid
1094451-54-3 95.0%
2.5g
$1370.0 2025-02-20
Enamine
EN300-42424-5.0g
4-[(1-methyl-1H-imidazol-2-yl)methoxy]benzoic acid
1094451-54-3 95.0%
5.0g
$2028.0 2025-02-20

Additional information on 4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid

Introduction to 4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid (CAS No. 1094451-54-3)

4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid, identified by its Chemical Abstracts Service (CAS) number 1094451-54-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a methoxy group and an imidazole moiety in its molecular structure. The unique combination of these functional groups imparts distinct chemical properties and biological activities, making it a valuable candidate for further research and development.

The molecular structure of 4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid consists of a benzoic acid core substituted with a methoxy group at the para position relative to the imidazole ring. The imidazole ring, specifically a 1-methyl-1H-imidazol-2-yl group, introduces hydrogen bonding capabilities and influences the compound's solubility and interactions with biological targets. This structural motif is commonly found in various bioactive molecules, suggesting potential applications in drug design and therapeutic intervention.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse pharmacological profiles. Studies have demonstrated that modifications in the benzoic acid scaffold can lead to compounds with enhanced binding affinity and selectivity for biological receptors. The presence of the methoxy group in 4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid not only contributes to its lipophilicity but also plays a crucial role in modulating its pharmacokinetic properties. This balance between hydrophilicity and lipophilicity is essential for achieving optimal drug delivery and bioavailability.

The imidazole ring in 4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid is particularly noteworthy, as it is a well-known pharmacophore in medicinal chemistry. Imidazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The 1-methyl substitution on the imidazole ring further enhances its stability and bioactivity, making it an attractive component for designing novel therapeutic agents. Recent research has highlighted the role of imidazole-based compounds in modulating enzyme activity and receptor binding, which could be leveraged for treating various diseases.

One of the most compelling aspects of 4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid is its potential application in targeted drug delivery systems. The compound's ability to interact with biological targets through multiple binding sites makes it a promising candidate for developing prodrugs or targeted therapies. For instance, studies have shown that benzoic acid derivatives can be used to enhance the solubility of poorly water-soluble drugs, thereby improving their absorption and distribution within the body.

Furthermore, the structural features of 4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid make it suitable for use as an intermediate in organic synthesis. Pharmaceutical companies often utilize such intermediates to construct more complex molecules with desired pharmacological properties. The methoxybenzoic acid moiety provides a versatile platform for further functionalization, allowing chemists to explore a wide range of chemical transformations.

The synthesis of 4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the imidazole-benzoic acid linkage efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity and quality of the final product.

From a computational chemistry perspective, 4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid has been subjected to molecular docking studies to evaluate its potential interactions with biological targets. These studies have revealed promising binding affinities with enzymes and receptors involved in inflammatory pathways, suggesting its therapeutic potential. Additionally, quantum mechanical calculations have been performed to understand the electronic structure and reactivity of the compound, providing insights into its chemical behavior.

The pharmacological evaluation of 4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit key enzymes associated with inflammation and oxidative stress. For example, preliminary data indicate that this compound may exhibit anti-inflammatory effects by modulating cyclooxygenase (COX) activity and inhibiting nitric oxide production. These findings are particularly intriguing given the growing interest in natural product-inspired compounds for treating chronic inflammatory diseases.

In vivo studies have further supported the therapeutic potential of 4-(1-Methyl-1H-imidazol-2-yl)methoxybenzoic Acid by demonstrating its ability to reduce inflammation and tissue damage in animal models of disease. These studies have provided valuable insights into its mechanism of action and highlight its potential as a lead compound for further drug development. The compound's favorable pharmacokinetic profile, including good oral bioavailability and moderate metabolic stability, makes it an attractive candidate for clinical translation.

The future directions for research on 4-(1-Methyl-1H-imidazol-2-yli)methoxybenzoic Acid (CAS No. 1094451543) are multifaceted. One area of focus is optimizing its chemical structure to enhance potency and selectivity while minimizing side effects. This can be achieved through structural analoging studies, where small modifications are made to the molecule to improve its pharmacological profile.

Another promising avenue is exploring the use of 4-(1-Methyl-Himidazol-yli)methoxybenzonic Acid as a scaffold for designing novel drug candidates targeting specific diseases. For instance, researchers are investigating its potential application in oncology by evaluating its ability to inhibit tumor growth and metastasis. Additionally, studies are being conducted to assess its efficacy in treating neurological disorders by examining its interactions with neurotransmitter receptors.

The development of novel drug delivery systems is also an important aspect of ongoing research. By incorporating 4-(Methylimidazol-yli) methoxybenzonic Acid into advanced delivery platforms such as nanoparticles or liposomes, researchers aim to enhance drug solubility and target specificity. These advancements could lead to more effective treatments with improved patient compliance.

In conclusion,(Methylimidazo)-methoxy-benzoic acid (CAS No: 1094451543) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities。 Its synthesis, pharmacological evaluation,and future research directions highlight its potential as a valuable therapeutic agent。 As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for human health。

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司